Cas no 87999-87-9 (2-Pyridinecarboxylicacid, 4-propyl-)
87999-87-9 structure
Product Name:2-Pyridinecarboxylicacid, 4-propyl-
CAS No:87999-87-9
MF:C9H11NO2
MW:165.189142465591
CID:709128
PubChem ID:21413283
Update Time:2025-04-19
2-Pyridinecarboxylicacid, 4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 4-propyl-
- 4-N-PROPYLPYRIDINE-2-CARBOXYLIC ACID
- 4-propylpyridine-2-carboxylic acid
- 2-Pyridinecarboxylicacid,4-propyl
- 4-N-PROPYLPYRIDINEPICOLINIC ACID
- 4-propyl-2-carboxylic acid pyridine
- 4-Propyl-pyridin-2-carbonsaeure
- 4-propyl-pyridine-2-carboxylic acid
- FT-0715422
- MKYMNDRGKIIVIE-UHFFFAOYSA-N
- SCHEMBL4863083
- 4-propylpyridinecarboxylic acid
- AKOS006285864
- 87999-87-9
- DTXSID50613386
-
- Inchi： 1S/C9H11NO2/c1-2-3-7-4-5-10-8(6-7)9(11)12/h4-6H,2-3H2,1H3,(H,11,12)
- InChI Key： MKYMNDRGKIIVIE-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C=CN=1)CCC)=O
Computed Properties
- Exact Mass: 165.07900
- Monoisotopic Mass: 165.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.143
- Boiling Point: 327.5°C at 760 mmHg
- Flash Point: 151.8°C
- Refractive Index: 1.541
- PSA: 50.19000
- LogP: 1.73230
2-Pyridinecarboxylicacid, 4-propyl- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Pyridinecarboxylicacid, 4-propyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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